Cas no 1695127-24-2 (2,2-dimethyl-3-(2-methylpropyl)cyclopropan-1-amine)

2,2-Dimethyl-3-(2-methylpropyl)cyclopropan-1-amine is a cyclopropane-based amine compound characterized by its unique sterically hindered structure. The presence of dimethyl and isobutyl substituents on the cyclopropane ring enhances its stability and influences its reactivity, making it a valuable intermediate in organic synthesis. This compound is particularly useful in the preparation of specialized agrochemicals, pharmaceuticals, and fine chemicals, where its rigid framework can impart desirable conformational properties to target molecules. Its amine functionality allows for further derivatization, enabling the introduction of nitrogen-containing moieties in synthetic pathways. The compound's defined stereochemistry and structural rigidity also make it a candidate for applications in asymmetric synthesis and catalyst design.
2,2-dimethyl-3-(2-methylpropyl)cyclopropan-1-amine structure
1695127-24-2 structure
Product name:2,2-dimethyl-3-(2-methylpropyl)cyclopropan-1-amine
CAS No:1695127-24-2
MF:C9H19N
MW:141.2538626194
CID:6387817
PubChem ID:84107013

2,2-dimethyl-3-(2-methylpropyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-3-(2-methylpropyl)cyclopropan-1-amine
    • 1695127-24-2
    • EN300-1868208
    • Inchi: 1S/C9H19N/c1-6(2)5-7-8(10)9(7,3)4/h6-8H,5,10H2,1-4H3
    • InChI Key: MZYLLEGCWHWHHG-UHFFFAOYSA-N
    • SMILES: NC1C(CC(C)C)C1(C)C

Computed Properties

  • Exact Mass: 141.151749610g/mol
  • Monoisotopic Mass: 141.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų
  • XLogP3: 2.3

2,2-dimethyl-3-(2-methylpropyl)cyclopropan-1-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1868208-0.25g
2,2-dimethyl-3-(2-methylpropyl)cyclopropan-1-amine
1695127-24-2
0.25g
$1038.0 2023-09-18
Enamine
EN300-1868208-0.5g
2,2-dimethyl-3-(2-methylpropyl)cyclopropan-1-amine
1695127-24-2
0.5g
$1084.0 2023-09-18
Enamine
EN300-1868208-1.0g
2,2-dimethyl-3-(2-methylpropyl)cyclopropan-1-amine
1695127-24-2
1g
$1371.0 2023-06-01
Enamine
EN300-1868208-1g
2,2-dimethyl-3-(2-methylpropyl)cyclopropan-1-amine
1695127-24-2
1g
$1129.0 2023-09-18
Enamine
EN300-1868208-10g
2,2-dimethyl-3-(2-methylpropyl)cyclopropan-1-amine
1695127-24-2
10g
$4852.0 2023-09-18
Enamine
EN300-1868208-5.0g
2,2-dimethyl-3-(2-methylpropyl)cyclopropan-1-amine
1695127-24-2
5g
$3977.0 2023-06-01
Enamine
EN300-1868208-0.1g
2,2-dimethyl-3-(2-methylpropyl)cyclopropan-1-amine
1695127-24-2
0.1g
$993.0 2023-09-18
Enamine
EN300-1868208-2.5g
2,2-dimethyl-3-(2-methylpropyl)cyclopropan-1-amine
1695127-24-2
2.5g
$2211.0 2023-09-18
Enamine
EN300-1868208-10.0g
2,2-dimethyl-3-(2-methylpropyl)cyclopropan-1-amine
1695127-24-2
10g
$5897.0 2023-06-01
Enamine
EN300-1868208-0.05g
2,2-dimethyl-3-(2-methylpropyl)cyclopropan-1-amine
1695127-24-2
0.05g
$948.0 2023-09-18

Additional information on 2,2-dimethyl-3-(2-methylpropyl)cyclopropan-1-amine

Comprehensive Overview of 2,2-dimethyl-3-(2-methylpropyl)cyclopropan-1-amine (CAS No. 1695127-24-2)

The compound 2,2-dimethyl-3-(2-methylpropyl)cyclopropan-1-amine (CAS No. 1695127-24-2) is a cyclopropane derivative with a unique structural framework that has garnered significant interest in pharmaceutical and agrochemical research. Its molecular formula, C10H21N, highlights its potential as a versatile intermediate in synthetic chemistry. The presence of both dimethyl and 2-methylpropyl substituents on the cyclopropane ring contributes to its steric and electronic properties, making it a valuable candidate for further functionalization.

In recent years, the demand for cyclopropane-based compounds has surged due to their applications in drug discovery and material science. Researchers are particularly intrigued by the amine functional group in this molecule, which enables it to participate in a wide range of chemical reactions, including nucleophilic substitutions and reductive aminations. The compound's CAS No. 1695127-24-2 serves as a critical identifier in databases like PubChem and Reaxys, where its physicochemical properties and synthetic pathways are documented.

One of the most frequently searched questions related to 2,2-dimethyl-3-(2-methylpropyl)cyclopropan-1-amine is its role in medicinal chemistry. Studies suggest that cyclopropane rings, when incorporated into drug molecules, can enhance metabolic stability and bioavailability. This has led to increased exploration of CAS No. 1695127-24-2 as a building block for central nervous system (CNS) therapeutics, given its potential to cross the blood-brain barrier.

Another area of interest is the compound's application in agrochemical formulations. The 2-methylpropyl side chain may contribute to lipophilicity, a desirable trait for pesticides and herbicides. Researchers are investigating its derivatives for their efficacy in pest control, aligning with the global push for sustainable agriculture. This ties into broader discussions about green chemistry and the need for environmentally friendly alternatives in crop protection.

From a synthetic perspective, the preparation of 2,2-dimethyl-3-(2-methylpropyl)cyclopropan-1-amine often involves cyclopropanation reactions, followed by selective functionalization of the amine group. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to optimize yields and reduce reaction times, addressing the growing demand for efficient production methods.

The compound's spectroscopic data, including NMR and IR spectra, are well-documented, aiding in its identification and purity assessment. Analytical chemists frequently search for these details to ensure accurate characterization in quality control processes. Additionally, its thermal stability and solubility profile are critical parameters for industrial applications, making them hot topics in technical forums.

In the context of intellectual property, several patents reference CAS No. 1695127-24-2, underscoring its commercial relevance. Companies are actively exploring its use in proprietary formulations, particularly in niche markets like flavor and fragrance industries, where cyclopropane derivatives are known to impart unique olfactory characteristics.

As the scientific community continues to explore the potential of 2,2-dimethyl-3-(2-methylpropyl)cyclopropan-1-amine, its role in cutting-edge research remains a focal point. Whether in drug development, material science, or sustainable agrochemicals, this compound exemplifies the intersection of innovation and practicality. Its CAS No. 1695127-24-2 will undoubtedly remain a key identifier in future studies and applications.

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